Cas no 1804852-67-2 (Methyl 2-cyano-5-(difluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 2-cyano-5-(difluoromethyl)pyridine-3-acetate
• CAS No: 1804852-67-2
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4903391
• Update Time: 2025-06-12

Methyl 2-cyano-5-(difluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-(difluoromethyl)pyridine-3-acetate

• Inchi： 1S/C10H8F2N2O2/c1-16-9(15)3-6-2-7(10(11)12)5-14-8(6)4-13/h2,5,10H,3H2,1H3
• InChI Key： VYVYRJAZRRSBDP-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C#N)C(=C1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.3
• Topological Polar Surface Area: 63

Additional information on Methyl 2-cyano-5-(difluoromethyl)pyridine-3-acetate

Comprehensive Overview of Methyl 2-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1804852-67-2)

Methyl 2-cyano-5-(difluoromethyl)pyridine-3-acetate (CAS No. 1804852-67-2) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique difluoromethyl group and a cyano substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C10H8F2N2O2, combines reactivity and stability, enabling applications in drug discovery and material science.

In recent years, the demand for fluorinated pyridine compounds like Methyl 2-cyano-5-(difluoromethyl)pyridine-3-acetate has surged due to their role in developing next-generation therapeutics. Researchers highlight its potential in modulating enzyme activity and improving metabolic stability in drug candidates. The difluoromethyl moiety, in particular, enhances lipophilicity and bioavailability, addressing key challenges in modern pharmacology.

The synthesis of CAS 1804852-67-2 involves multi-step organic reactions, including cyanation and esterification, with rigorous purity controls. Analytical techniques such as HPLC and NMR ensure compliance with industry standards. This compound’s stability under ambient conditions further supports its utility in high-throughput screening and combinatorial chemistry.

From an environmental perspective, Methyl 2-cyano-5-(difluoromethyl)pyridine-3-acetate aligns with green chemistry principles. Its efficient synthesis minimizes waste, while its biodegradability profile reduces ecological impact. These attributes resonate with the growing focus on sustainable chemical production, a trending topic in academic and industrial forums.

Beyond pharmaceuticals, this compound finds niche applications in advanced materials. Its electron-withdrawing properties make it suitable for designing organic semiconductors and photovoltaic materials, catering to the renewable energy sector. Such interdisciplinary relevance underscores its importance in cutting-edge research.

Frequently asked questions about CAS 1804852-67-2 include its solubility (soluble in DMSO and acetone), storage conditions (2–8°C in inert atmospheres), and handling precautions (standard lab PPE). These details are critical for researchers optimizing experimental protocols. Online searches also highlight interest in its patent status and supplier availability, reflecting its commercial demand.

In summary, Methyl 2-cyano-5-(difluoromethyl)pyridine-3-acetate exemplifies innovation in heterocyclic chemistry. Its dual utility in life sciences and material engineering positions it as a keystone compound for future technological advancements. As research evolves, its role in addressing global health and energy challenges will likely expand, solidifying its scientific and industrial significance.